Cas no 100444-41-5 (p-Decyl-α,α,α-trifluoroacetophenone)

• Product Name: p-Decyl-α,α,α-trifluoroacetophenone
• CAS No: 100444-41-5
• MF: C₁₈H₂₅F₃O
• MW: 314.385716199875
• CID: 149290
• PubChem ID: 145364
• Update Time: 2025-07-02

p-Decyl-α,α,α-trifluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-decylphenyl)-2,2,2-trifluoro-
• 4'-(Decyl)-2,2,2-trifluoroacetophenone
• 1-(4-decylphenyl)-2,2,2-trifluoroethanone
• p-Decyl-A,A,A-trifluoroacetophenone
• trifluoroacetyl-p-decylbenzene
• 1-(4-Decylphenyl)-2,2,2-trifluoroethanone #
• 4-decyl-alpha,alpha,alpha-trifluoroacetophenone
• AKOS015839763
• Ethanone, 1-(4-decylphenyl)-2,2,2-trifluoro-
• MFCD00060688
• DTXSID50143274
• 100444-41-5
• FT-0618328
• 4'-decyl-2,2,2-trifluoroacetophenone
• p-Decyl- , , -trifluoroacetophenone
• p-Decyl-.alpha.-.alpha.-.alpha.-trifluoroacetophenone
• p-Decyl-alpha,alpha,alpha-trifluoroacetophenone
• SCHEMBL527178
• A800205
• 1-(4-Decylphenyl)-2,2,2-Trifluoro-Ethanone
• p-Decyl-α,α,α-trifluoroacetophenone

• MDL： MFCD00060688
• Inchi： 1S/C18H25F3O/c1-2-3-4-5-6-7-8-9-10-15-11-13-16(14-12-15)17(22)18(19,20)21/h11-14H,2-10H2,1H3
• InChI Key： GJNWUVBDBVUZKP-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)CCCCCCCCCC)=O)(F)F

Computed Properties

• Exact Mass: 314.18600
• Monoisotopic Mass: 314.18574990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1,04 g/cm3
• Boiling Point: 120°C 1mm
• PSA: 17.07000
• LogP: 6.11480

p-Decyl-α,α,α-trifluoroacetophenone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT-HARMFUL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on p-Decyl-α,α,α-trifluoroacetophenone

Professional Introduction to Compound with CAS No. 100444-41-5 and Product Name: p-Decyl-α,α,α-trifluoroacetophenone

Compound with the CAS number 100444-41-5 and the product name p-Decyl-α,α,α-trifluoroacetophenone represents a significant advancement in the field of specialty chemicals and pharmaceutical intermediates. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its versatile applications in organic synthesis and medicinal chemistry. The introduction of fluorine atoms into the molecular structure not only enhances its chemical reactivity but also imparts desirable physicochemical properties, making it a valuable building block for the development of novel agrochemicals and pharmaceuticals.

The p-Decyl-α,α,α-trifluoroacetophenone molecule is structurally distinct due to the presence of a trifluoromethyl group at the α-position of the acetophenone core, which is further substituted with a decyl chain. This configuration results in a compound that exhibits both lipophilicity and electronic modulation capabilities. The trifluoromethyl group is known to stabilize carbocations and enhance metabolic stability, which are critical factors in drug design. Additionally, the decyl chain contributes to solubility and membrane permeability characteristics that are advantageous in formulating bioactive molecules.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their enhanced biological activity and resistance to metabolic degradation. The CAS No. 100444-41-5 identifier has been associated with several innovative studies that highlight the compound's potential in synthetic chemistry. For instance, researchers have leveraged this compound as an intermediate in the synthesis of fluorinated heterocycles, which are prevalent in modern pharmaceuticals. The ability to introduce fluorine atoms at specific positions in organic molecules allows for fine-tuning of their pharmacokinetic profiles, including bioavailability and half-life.

One notable application of p-Decyl-α,α,α-trifluoroacetophenone is in the development of photoreactive compounds for use in photoaffinity labeling studies. The acetophenone moiety can be easily functionalized into photoactivatable probes that facilitate the study of protein-ligand interactions at an atomic level. This approach has been instrumental in elucidating binding mechanisms of small molecules to biological targets, providing critical insights for drug discovery efforts. The incorporation of a decyl chain further enhances the solubility of these probes in aqueous environments, broadening their utility in biochemical assays.

The compound's unique electronic properties have also been explored in materials science applications. Fluorinated aromatic compounds are known for their high charge carrier mobility and thermal stability, making them suitable candidates for organic electronics. Recent studies have demonstrated the use of derivatives of p-Decyl-α,α,α-trifluoroacetophenone as dopants or intermediates in the synthesis of organic semiconductors. These materials exhibit improved performance characteristics when integrated into optoelectronic devices such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).

The industrial synthesis of CAS No. 100444-41-5 involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced catalytic methods have been employed to streamline these processes while minimizing environmental impact. For example, transition metal-catalyzed cross-coupling reactions have enabled efficient functionalization of the aromatic ring without excessive byproduct formation. Such green chemistry approaches align with global efforts to promote sustainable manufacturing practices.

Future research directions for p-Decyl-α,α,α-trifluoroacetophenone may focus on expanding its utility in medicinal chemistry through structural modifications that enhance target specificity or reduce off-target effects. Computational modeling techniques can play a pivotal role in predicting molecular interactions and optimizing drug-like properties before experimental validation. Additionally, exploring its role as a precursor for bioconjugation strategies could open new avenues for therapeutic applications.

The versatility of this compound underscores its importance as a chemical entity with broad applicability across multiple scientific disciplines. As synthetic methodologies continue to evolve, it is anticipated that derivatives of CAS No. 100444-41-5 will emerge as key components in next-generation therapeutics and advanced materials systems.